Cas no 1160253-79-1 (2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride
• CAS No: 1160253-79-1
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• MDL: MFCD03421161
• CID: 4682244
• Update Time: 2025-05-23

2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DIMETHOXYPHENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• BBL014585
• STL196994
• R7081
• 4-quinolinecarbonyl chloride, 2-(2,5-dimethoxyphenyl)-6-methyl-
• 2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421161
• Inchi： 1S/C19H16ClNO3/c1-11-4-6-16-13(8-11)14(19(20)22)10-17(21-16)15-9-12(23-2)5-7-18(15)24-3/h4-10H,1-3H3
• InChI Key： BBZOXYDNAREMBW-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=C(C=CC=2OC)OC)N=C2C=CC(C)=CC2=1)=O

Computed Properties

• Exact Mass: 341.082
• Monoisotopic Mass: 341.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4

Additional information on 2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride

2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride

The compound 2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride, identified by the CAS number 1160253-79-1, is a highly specialized organic molecule with significant applications in the fields of pharmacology, materials science, and advanced chemical synthesis. This compound is notable for its unique structural features, which include a quinoline backbone substituted with a 2,5-dimethoxyphenyl group at the 2-position and a methyl group at the 6-position. The presence of a carbonyl chloride group at the 4-position further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. Its quinoline framework is particularly valuable in drug design due to its ability to interact with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). The 2,5-dimethoxyphenyl substituent adds additional functionality by introducing electronic effects that can modulate the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for researchers exploring novel therapeutic agents.

In terms of chemical synthesis, 2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride is often employed as an electrophilic reagent in coupling reactions. Its carbonyl chloride group enables it to participate in nucleophilic acyl substitutions, making it a valuable tool in peptide synthesis and the construction of complex organic architectures. Recent advancements in catalytic methodologies have further expanded its utility, particularly in asymmetric synthesis and the formation of enantioselective products.

The physical and chemical properties of this compound are well-documented. It exhibits a high degree of stability under standard laboratory conditions but requires careful handling due to its reactivity. The compound's solubility profile has been optimized for various solvent systems, facilitating its use in both solution-phase and solid-phase synthesis protocols. Additionally, its spectral data (UV-Vis, IR, NMR) have been extensively characterized, providing researchers with reliable tools for identification and quality control.

From an applications perspective, this compound has found significant use in the development of advanced materials. Its quinoline-based structure contributes to strong electronic conjugation, making it a promising candidate for applications in organic electronics. Recent research has explored its potential as a building block for light-emitting diodes (LEDs) and photovoltaic devices. The introduction of the 6-methyl group enhances its thermal stability while maintaining its electronic properties, further broadening its applicability.

In conclusion, 2-(2,5-Dimethoxyphenyl)-6-methylquinoline-4-carbonyl chloride stands out as a versatile and multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique combination of structural features and reactivity makes it an invaluable tool for researchers seeking to push the boundaries of chemical innovation. As ongoing studies continue to uncover new avenues for its use, this compound is poised to play an increasingly important role in both academic research and industrial development.